Cas no 99-18-3 (Prunasin)

Prunasin is a DNA polymerase β Inhibitors of
Prunasin structure
Prunasin structure
Prunasin
99-18-3
C14H17NO6
295.28788
MFCD00049232
805093

Prunasin Properties

Names and Identifiers

    • Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-, (aR)-
    • D-Mandelonitrile β-D-glucoside
    • (2R)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
    • (R)-Prunasin
    • Prunasin
    • PRUNASIN(RG)(PLEASE CALL)
    • D-Prunasin
    • [ "" ]
    • +Expand
    • MFCD00049232
    • ZKSZEJFBGODIJW-FTPDJBBVSA-N
    • InChI=1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2/t9-,10?,11?,12?,13?,14?/m0/s1
    • C1=CC=C(C=C1)[C@H](C#N)OC2C(C(C(C(CO)O2)O)O)O

Computed Properties

  • 295.105587g/mol
  • 0
  • -0.7
  • 4
  • 7
  • 4
  • 295.105587g/mol
  • 295.105587g/mol
  • 123Ų
  • 21
  • 377
  • 0
  • 6
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • -0.93222
  • 123.17000
  • 138-148°C
  • Powder

Prunasin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005TH0-1mg
Prunasin
99-18-3 ≥95%
1mg
$221.00 2024-04-19
A2B Chem LLC
AC70676-1mg
Prunasin
99-18-3 ≥95%
1mg
$150.00 2024-05-20
Aaron
AR005TPC-1mg
Prunasin
99-18-3 90%
1mg
$256.00 2024-07-18
Ambeed
A666693-1mg
(R)-2-Phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile
99-18-3 90%
1mg
$301.0 2024-05-30
ChemFaces
CFN97566-5mg
Prunasin
99-18-3 >=98%
5mg
$223
eNovation Chemicals LLC
Y1235983-2.5mg
Prunasin
99-18-3 95%
2.5mg
$430
MedChemExpress
HY-N1548-1mg
Prunasin
99-18-3 ≥96.0%
1mg
¥1900 2024-04-15
TargetMol Chemicals
TN2110-5 mg
Prunasin
99-18-3 98%
5mg
¥ 5,800
TRC
P839000-500µg
(R)-Prunasin
99-18-3
500µg
85.00
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D139515-2.5mg
Prunasin
99-18-3 ≥95%
2.5mg
¥1899.90 2023-09-03

Prunasin Suppliers

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:99-18-3)
LU ZHONG HUA
17621252073
luzh@nature-standard.com
Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier Audited Supplier
(CAS:99-18-3)
CHANG JING LI
18228035716
jingcuibio@163.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:99-18-3)
ZHANG XIAO JIE
18607107848
2056216494@qq.com
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:99-18-3)
WANG HONG XIA
18981717076
2355253619@qq.com
Hubei Guangao Biotechnology Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:99-18-3)
GUO YIN
13657291602
1208480055@qq.com
Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier Audited Supplier
(CAS:99-18-3)
HE DAN DAN
15928576055
sales@biopurify.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:99-18-3)
TANG SI LEI
15026964105
2881489226@qq.com
NanJingqingYunbiologologyicaltecjnco,LTD
Audited Supplier Audited Supplier
(CAS:99-18-3)
WANG JING LI
15251745733
477691608@qq.com
BioBioPha
Audited Supplier Audited Supplier
(CAS:99-18-3)
ZHENG JING LI
18788556290
sales@mail.biobiopha.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:99-18-3)
A LA DING
anhua.mao@aladdin-e.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:99-18-3)Prunasin
A1205986
99%/99%/99%
1mg/5mg/10mg
271.0/611.0/917.0
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:99-18-3)Prunasin
TB02178
>98%
5mg,10mg ,20mg ,50mg ,100mg,or customized
price inquiry